Cas no 1227493-54-0 ((6-Chloro-5-fluoropyridin-2-yl)methanol)

• Product Name: (6-Chloro-5-fluoropyridin-2-yl)methanol
• CAS No: 1227493-54-0
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4925442
• Update Time: 2025-05-20

(6-Chloro-5-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-chloro-5-fluoropyridin-2-yl)methanol
• ClC1=C(C=CC(=N1)CO)F
• 6-Chloro-5-fluoropyridine-2-methanol
• (6-Chloro-5-fluoropyridin-2-yl)methanol

• Inchi： 1S/C6H5ClFNO/c7-6-5(8)2-1-4(3-10)9-6/h1-2,10H,3H2
• InChI Key： GNCWSRCGJVDMIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on (6-Chloro-5-fluoropyridin-2-yl)methanol

Introduction to (6-Chloro-5-fluoropyridin-2-yl)methanol (CAS No. 1227493-54-0)

The compound (6-Chloro-5-fluoropyridin-2-yl)methanol with CAS No. 1227493-54-0 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, agrochemistry, and material science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and chemical synthesis. The structure of this molecule features a pyridine ring substituted with chlorine and fluorine atoms at positions 6 and 5, respectively, along with a hydroxymethyl group at position 2. These substituents confer unique electronic and steric properties, making it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the potential of (6-Chloro-5-fluoropyridin-2-yl)methanol as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents, where the presence of halogen atoms enhances the molecule's ability to disrupt fungal cell membranes. Additionally, this compound has been utilized in the design of fluorescent sensors for detecting metal ions in environmental samples, leveraging its ability to coordinate with metal cations through the pyridine nitrogen.

The synthesis of (6-Chloro-5-fluoropyridin-2-yl)methanol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of a suitable chloropyridine derivative with a hydroxymethyl group, followed by fluorination at the appropriate position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint associated with its production.

In terms of applications, (6-Chloro-5-fluoropyridin-2-yl)methanol has shown promise in several areas. In agriculture, it has been evaluated as a potential lead compound for developing safer pesticides with reduced toxicity to non-target species. Its ability to inhibit key enzymes involved in pest metabolism makes it a valuable candidate for sustainable pest management strategies. Furthermore, this compound has been explored in medicinal chemistry for its potential as an anticancer agent, where its unique structure allows for selective binding to cancer cell receptors.

From an environmental perspective, understanding the fate and transport of (6-Chloro-5-fluoropyridin-2-yl)methanol in natural systems is crucial for assessing its safety and regulatory compliance. Recent research has focused on determining its biodegradation pathways under various environmental conditions, as well as its potential to accumulate in soil and water systems. These studies are essential for ensuring that any industrial applications do not pose unintended risks to ecosystems or human health.

In conclusion, (6-Chloro-5-fluoropyridin-2-yl)methanol (CAS No. 1227493-54-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing innovative solutions across various industries.